Cas no 1806465-41-7 (4-Hydrazinyl-2-(trifluoromethylthio)toluene)

• Product Name: 4-Hydrazinyl-2-(trifluoromethylthio)toluene
• CAS No: 1806465-41-7
• MF: C₈H₉F₃N₂S
• MW: 222.230670690536
• CID: 5007510
• Update Time: 2025-11-01

4-Hydrazinyl-2-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinyl-2-(trifluoromethylthio)toluene

• Inchi： 1S/C8H9F3N2S/c1-5-2-3-6(13-12)4-7(5)14-8(9,10)11/h2-4,13H,12H2,1H3
• InChI Key： FYALQEJLZXIWFK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C=CC=1C)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 3.2
• Topological Polar Surface Area: 63.4

Additional information on 4-Hydrazinyl-2-(trifluoromethylthio)toluene

Introduction to 4-Hydrazinyl-2-(trifluoromethylthio)toluene (CAS No. 1806465-41-7)

4-Hydrazinyl-2-(trifluoromethylthio)toluene (CAS No. 1806465-41-7) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by the presence of a hydrazine group and a trifluoromethylthio substituent on a toluene backbone, which endows it with a combination of reactivity and stability that is highly valuable in various chemical reactions and biological studies.

The hydrazine moiety in 4-Hydrazinyl-2-(trifluoromethylthio)toluene is known for its nucleophilic properties, making it an excellent starting material for the synthesis of a wide range of nitrogen-containing compounds. This functionality is particularly useful in the development of pharmaceuticals, where nitrogen-rich molecules often exhibit enhanced biological activity and improved pharmacokinetic properties. Recent studies have explored the use of hydrazine derivatives in the synthesis of antiviral, antibacterial, and anticancer agents, highlighting the potential of this compound in drug discovery.

The trifluoromethylthio group, on the other hand, imparts unique electronic and steric effects to the molecule. The presence of fluorine atoms significantly influences the electronic distribution around the sulfur atom, leading to enhanced reactivity and stability. This feature is particularly advantageous in synthetic organic chemistry, where precise control over reaction conditions is crucial for achieving high yields and selectivity. Additionally, the trifluoromethylthio group has been shown to improve the metabolic stability and bioavailability of drug candidates, making it an attractive functional group for medicinal chemists.

In recent years, 4-Hydrazinyl-2-(trifluoromethylthio)toluene has been investigated for its potential as a building block in the synthesis of advanced materials and functional polymers. The combination of its hydrazine and trifluoromethylthio functionalities allows for the creation of polymers with tailored properties, such as enhanced thermal stability, improved mechanical strength, and unique optical characteristics. These materials have found applications in various industries, including electronics, coatings, and biomedical devices.

One notable area of research involving 4-Hydrazinyl-2-(trifluoromethylthio)toluene is its use in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The hydrazine group in this compound can be readily modified to form prodrugs that are more stable during storage and transportation but are activated upon reaching their target site. This approach has been shown to improve the therapeutic index and reduce side effects associated with traditional drug formulations.

In addition to its synthetic applications, 4-Hydrazinyl-2-(trifluoromethylthio)toluene has also been studied for its potential as a ligand in coordination chemistry. The ability to form stable complexes with various metal ions makes it a valuable tool for developing new catalysts and sensors. For example, complexes formed with transition metals have been used in catalytic reactions such as hydrogenation and oxidation, demonstrating high efficiency and selectivity. Furthermore, these complexes have shown promise in sensing applications, where they can detect specific analytes with high sensitivity and selectivity.

The biological activity of 4-Hydrazinyl-2-(trifluoromethylthio)toluene has also been a subject of interest. Preliminary studies have indicated that this compound exhibits moderate antimicrobial activity against several bacterial strains, suggesting its potential as an antibacterial agent. Further research is needed to optimize its structure for enhanced potency and reduced toxicity. Additionally, preliminary cytotoxicity studies have shown that this compound can inhibit the growth of certain cancer cell lines, making it a promising lead compound for anticancer drug development.

In conclusion, 4-Hydrazinyl-2-(trifluoromethylthio)toluene (CAS No. 1806465-41-7) is a versatile compound with a wide range of potential applications in organic synthesis, medicinal chemistry, materials science, and coordination chemistry. Its unique combination of functional groups provides opportunities for developing novel drugs, advanced materials, catalysts, and sensors. Ongoing research continues to uncover new properties and applications of this compound, solidifying its importance in modern chemical research.